Cas no 3594-37-4 (1-(pyridin-3-yl)butane-1,3-dione)
3594-37-4 structure
Product Name:1-(pyridin-3-yl)butane-1,3-dione
CAS No:3594-37-4
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD02010841
CID:828831
PubChem ID:300160
Update Time:2025-04-19
1-(pyridin-3-yl)butane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedione, 1-(3-pyridinyl)-
- 1-(3-pyridinyl)-1,3-butanedione
- 1-(PYRIDIN-3-YL)BUTANE-1,3-DIONE
- 1-(Pyridin-3-yl)Butane-1,3-One
- 1-pyridin-3-ylbutane-1,3-dione
- 3-Acetoacetylpyridine
- 1-Nicotinoylacetone
- NSC 174282
- Nicotinoylacetone
- 1-(3-Pyridinyl)-1,3-butanedione;3-Acetoacetylpyridine;Nicotinoylacetone;1-(pyridin-3-yl)butane-1,3-dione
- 3-Hydroxy-1-(3-pyridinyl)-2-buten-1-one
- nicotinoyl-acetone
- 1-(3-pyridinyl)butan-1,3-dione
- 1-(3-Pyridyl)-1,3-butanedione
- 1-(3-pyridyl)butane-1,3-dione
- AS-48521
- 2-Buten-1-one, 3-hydroxy-1-(3-pyridinyl)-
- 1-Pyridin-3-yl-butane-1,3-dione
- CS-0308399
- AKOS008967366
- Nicotinoylaceton
- 4-Hydroxy-4-(3-pyridinyl)-3-buten-2-one
- 1,3-Butanedione, 1-(3-pyridyl)-
- BAZ3D43VXZ
- F50499
- 3-Buten-2-one, 4-hydroxy-4-(3-pyridinyl)-
- SCHEMBL1720736
- 1-(3-Pyridinyl)-1,3-butanedione #
- DTXSID60306151
- 1, 1-(3-pyridyl)-
- 3594-37-4
- NSC174282
- STL300015
- NSC-174282
- Z57157128
- DB-083205
- F8889-5861
- MFCD02010841
- 1, 1-(3-pyridinyl)-
- EN300-118830
- 1-(pyridin-3-yl)butane-1,3-dione
-
- MDL: MFCD02010841
- Inchi: 1S/C9H9NO2/c1-7(11)5-9(12)8-3-2-4-10-6-8/h2-4,6H,5H2,1H3
- InChI Key: OVPXWZQQDUKDFN-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=CC=1)CC(C)=O
Computed Properties
- Exact Mass: 163.06300
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 47Ų
Experimental Properties
- Density: 1.130
- Melting Point: 84-86 ºC
- Boiling Point: 290.25°C (rough estimate)
- Refractive Index: 1.5300 (estimate)
- PSA: 47.03000
- LogP: 1.24340
1-(pyridin-3-yl)butane-1,3-dione Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(pyridin-3-yl)butane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128129-1g |
1-(pyridin-3-yl)butane-1,3-dione |
3594-37-4 | 95% | 1g |
$294 | 2021-08-05 | |
| Chemenu | CM128129-5g |
1-(pyridin-3-yl)butane-1,3-dione |
3594-37-4 | 95% | 5g |
$880 | 2021-08-05 | |
| abcr | AB290068-1 g |
1-(Pyridin-3-yl)butane-1,3-dione; . |
3594-37-4 | 1 g |
€1,076.50 | 2023-07-20 | ||
| Chemenu | CM128129-1g |
1-(pyridin-3-yl)butane-1,3-dione |
3594-37-4 | 95% | 1g |
$294 | 2023-02-18 | |
| Chemenu | CM128129-5g |
1-(pyridin-3-yl)butane-1,3-dione |
3594-37-4 | 95% | 5g |
$880 | 2023-02-18 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10182-10g |
1-(pyridin-3-yl)butane-1,3-dione |
3594-37-4 | 95% | 10g |
$1190 | 2023-09-07 | |
| Fluorochem | 216517-250mg |
1-(Pyridin-3-yl)butane-1,3-dione |
3594-37-4 | 95% | 250mg |
£318.00 | 2022-03-01 | |
| Fluorochem | 216517-1g |
1-(Pyridin-3-yl)butane-1,3-dione |
3594-37-4 | 95% | 1g |
£794.00 | 2022-03-01 | |
| Alichem | A029188891-1g |
1-(Pyridin-3-yl)butane-1,3-dione |
3594-37-4 | 95% | 1g |
$400.00 | 2023-09-02 | |
| Enamine | EN300-118830-0.05g |
1-(pyridin-3-yl)butane-1,3-dione |
3594-37-4 | 95% | 0.05g |
$164.0 | 2023-05-02 |
1-(pyridin-3-yl)butane-1,3-dione Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3594-37-4 (1-(pyridin-3-yl)butane-1,3-dione) Related Products
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